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3,3',5'-Triiodo-L-thyronine 3,3',5'-Triiodo-L-thyronine 3,3',5'-triiodo-L-thyronine zwitterion is zwitterionic form of 3,3',5'-triiodo-L-thyronine. It is a tautomer of a 3,3',5'-triiodo-L-thyronine.
A metabolite of THYROXINE, formed by the peripheral enzymatic monodeiodination of T4 at the 5 position of the inner ring of the iodothyronine nucleus.
Brand Name: Vulcanchem
CAS No.: 5817-39-0
VCID: VC0515995
InChI: InChI=1S/C15H12I3NO4/c16-9-3-7(4-12(19)15(21)22)1-2-13(9)23-8-5-10(17)14(20)11(18)6-8/h1-3,5-6,12,20H,4,19H2,(H,21,22)/t12-/m0/s1
SMILES: C1=CC(=C(C=C1CC(C(=O)O)N)I)OC2=CC(=C(C(=C2)I)O)I
Molecular Formula: C15H12I3NO4
Molecular Weight: 650.97 g/mol

3,3',5'-Triiodo-L-thyronine

CAS No.: 5817-39-0

Cat. No.: VC0515995

Molecular Formula: C15H12I3NO4

Molecular Weight: 650.97 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

* For research use only. Not for human or veterinary use.

3,3',5'-Triiodo-L-thyronine - 5817-39-0

Specification

Description 3,3',5'-triiodo-L-thyronine zwitterion is zwitterionic form of 3,3',5'-triiodo-L-thyronine. It is a tautomer of a 3,3',5'-triiodo-L-thyronine.
A metabolite of THYROXINE, formed by the peripheral enzymatic monodeiodination of T4 at the 5 position of the inner ring of the iodothyronine nucleus.
CAS No. 5817-39-0
Molecular Formula C15H12I3NO4
Molecular Weight 650.97 g/mol
IUPAC Name (2S)-2-azaniumyl-3-[4-(4-hydroxy-3,5-diiodophenoxy)-3-iodophenyl]propanoate
Standard InChI InChI=1S/C15H12I3NO4/c16-9-3-7(4-12(19)15(21)22)1-2-13(9)23-8-5-10(17)14(20)11(18)6-8/h1-3,5-6,12,20H,4,19H2,(H,21,22)/t12-/m0/s1
Standard InChI Key HZCBWYNLGPIQRK-LBPRGKRZSA-N
Isomeric SMILES C1=CC(=C(C=C1C[C@@H](C(=O)[O-])[NH3+])I)OC2=CC(=C(C(=C2)I)O)I
SMILES C1=CC(=C(C=C1CC(C(=O)O)N)I)OC2=CC(=C(C(=C2)I)O)I
Canonical SMILES C1=CC(=C(C=C1CC(C(=O)[O-])[NH3+])I)OC2=CC(=C(C(=C2)I)O)I
Appearance Solid powder

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